Cas no 630092-51-2 (N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine)

• Product Name: N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine
• CAS No: 630092-51-2
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 6588605
• PubChem ID: 923804
• Update Time: 2025-07-23

N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine
• N-(3-chlorophenyl)-1-methylbenzimidazol-2-amine
• DTXSID201324435
• F3257-0112
• VU0607452-1
• Z57299559
• N-(3-CHLOROPHENYL)-N-(1-METHYL-1H-1,3-BENZIMIDAZOL-2-YL)AMINE
• AKOS002256137
• MLS000974307
• SMR000497903
• CHEMBL1421230
• HMS2818P10
• N-(3-chlorophenyl)-1-methyl-1H-benzimidazol-2-amine
• SR-01000273652-1
• 630092-51-2
• N-(3-chlorophenyl)-1-methyl-1H-benzo[d]imidazol-2-amine
• SR-01000273652

• Inchi： 1S/C14H12ClN3/c1-18-13-8-3-2-7-12(13)17-14(18)16-11-6-4-5-10(15)9-11/h2-9H,1H3,(H,16,17)
• InChI Key： YNZWVGCMZYGYOV-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(Cl)=C2)N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 257.0719751g/mol
• Monoisotopic Mass: 257.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine

N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine: A Versatile Compound in Modern Pharmaceutical Research

N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine, with the chemical identifier CAS No. 630092-51-2, represents a critical molecule in the field of pharmaceutical chemistry. This compound belongs to the class of 1,3-benzodiazoles, a family of heterocyclic compounds known for their diverse biological activities. Recent studies have highlighted its potential as a target-specific modulator in therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions. The unique structure of this molecule, characterized by its chlorophenyl substituent and 1-methyl group, contributes to its distinct pharmacological profile.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine exhibits selective interaction with adenosine A1 receptors, a key target in the management of neurodegenerative diseases. This finding aligns with earlier studies in Pharmacological Reports (2021), which identified its potential as a novel anticonvulsant agent. The compound's ability to modulate ion channel activity and neurotransmitter release has sparked interest in its application for conditions such as epilepsy and chronic pain management.

Structural analysis of N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine reveals a benzodiazole ring system with functional groups that enhance its bioavailability and metabolic stability. The chlorine atom at the 3-position of the phenyl ring plays a pivotal role in determining its lipophilicity and binding affinity to target proteins. This structural feature is critical for its selective receptor activation mechanism, which distinguishes it from other compounds in the same class.

Recent advancements in computational drug design have further elucidated the molecular interactions of N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine. A study published in Drug Discovery Today (2023) utilized machine learning algorithms to predict its binding affinity to GPCR targets. The results indicate that this compound could serve as a lead molecule for the development of targeted therapies in oncology and immunology. These findings underscore its potential as a drug candidate with broad therapeutic applications.

The synthetic pathway of N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine involves a series of multi-step reactions, including condensation and electrophilic substitution processes. Researchers at the University of Tokyo (2022) optimized this synthesis to improve yield efficiency and chemical purity. Such advancements are crucial for scaling up production for clinical trials and pharmaceutical development.

Pharmacological studies have shown that N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine possesses anti-inflammatory properties by inhibiting pro-inflammatory cytokine production. This property is particularly relevant in the treatment of autoimmune diseases and chronic inflammatory conditions. A preclinical trial in Arthritis & Rheumatology (2023) demonstrated its efficacy in reducing joint inflammation in a mouse model of rheumatoid arthritis.

Emerging research suggests that N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine may also have neuroprotective effects. A study in Neuroscience Letters (2023) found that the compound reduces oxidative stress in neuronal cells, potentially offering therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight its multifaceted role in neuropharmacology.

The therapeutic potential of N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine is further supported by its low toxicity profile. Preclinical assessments have shown that the compound exhibits minimal cytotoxicity and organ toxicity, making it a promising candidate for safe drug development. These attributes are essential for its transition from research to clinical application.

As the field of pharmaceutical chemistry continues to evolve, N-(3-chlorophenyl)-1-methyl-1H-1,3-benzodiazol-2-amine stands out as a molecule with significant scientific and therapeutic value. Ongoing research into its mechanism of action and pharmacological applications is expected to uncover new avenues for its use in modern medicine. The compound's unique properties and potential for targeted therapy make it a focal point in the quest for innovative treatments.